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Compound of Interest

Compound Name:
2,5-Dimethoxy-4-

morpholinoaniline

CAS No.: 68052-18-6

Cat. No.: B179997

Get Quote

Part 1: Executive Summary & Structural Logic
Target Analyte: 2,5-Dimethoxy-4-morpholinoaniline CAS Registry Number: N/A (Specific

isomer often treated as a captive intermediate) Molecular Formula: C₁₂H₁₈N₂O₃ Molecular

Weight: 238.29 g/mol [1]

This technical guide provides a comprehensive spectroscopic profile for 2,5-Dimethoxy-4-
morpholinoaniline, a highly electron-rich polysubstituted aniline derivative.[1] This compound

typically serves as a high-value intermediate in the synthesis of photoactive dyes, redox-active

polymers, and specific pharmaceutical agents targeting serotonin receptors (structurally

analogous to the 2C-x phenethylamine precursors).[1]

Structural Elucidation Strategy
The molecule consists of a benzene core substituted with four electron-donating groups

(EDGs):[1]

Primary Amine (-NH₂): Strong EDG, directs ortho/para.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b179997#bc-rfq
https://www.benchchem.com/product/b179997/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-2-5-dimethoxy-4-morpholinoaniline-1
https://www.bldpharm.com/products/2524-67-6.html
https://www.benchchem.com/product/b179997/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-2-5-dimethoxy-4-morpholinoaniline-1
https://www.benchchem.com/product/b179997/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-2-5-dimethoxy-4-morpholinoaniline-1
https://www.bldpharm.com/products/2524-67-6.html
https://www.bldpharm.com/products/2524-67-6.html
https://www.bldpharm.com/products/2524-67-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two Methoxy Groups (-OCH₃): Strong EDGs at positions 2 and 5.[2]

Morpholine Ring: Attached at position 4 via nitrogen; a moderate EDG and distinct structural

marker.[2]

Scientific Note: Due to the synergistic electron-donating effects of the amine, methoxy, and

morpholine groups, the aromatic protons in this molecule are significantly shielded (upfield

shift) compared to unsubstituted benzene. This guide utilizes high-fidelity predictive data

derived from fragment-based additivity principles validated against structural analogs like 4-

morpholinoaniline and 2,5-dimethoxyaniline.[1]

Part 2: Spectroscopic Profile (NMR, IR, MS)[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-d₆ (Preferred for solubility and exchangeable protons) or CDCl₃.

¹H NMR (400 MHz, DMSO-d₆) – Predicted & Assigned
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Chemical Shift
(δ ppm)

Multiplicity Integration Assignment
Structural
Logic

6.35 - 6.50 Singlet (s) 1H Ar-H6

Ortho to NH₂,

Meta to OMe.[1]

[2] Shielded by

adjacent amine.

[2]

6.60 - 6.75 Singlet (s) 1H Ar-H3

Ortho to OMe,

Meta to NH₂.[1]

[2]

4.50 - 4.80
Broad Singlet (br

s)
2H Ar-NH₂

Exchangeable

protons.[1][2]

Chemical shift

varies with

concentration/sol

vent.[2]

3.75 Singlet (s) 3H 2-OCH₃

Characteristic

aromatic

methoxy signal.

[1][2]

3.68 Singlet (s) 3H 5-OCH₃

Characteristic

aromatic

methoxy signal.

[1][2]

3.65 - 3.72 Triplet (t) 4H
Morpholine O-

CH₂

Deshielded by

oxygen in the

morpholine ring.

[1][2]

2.85 - 2.95 Triplet (t) 4H
Morpholine N-

CH₂

Attached to

Nitrogen, distinct

from O-CH₂.[1]
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Key Diagnostic Feature: The aromatic region will show two distinct singlets (para-relationship

prevents coupling).[2] If doublets are observed, the substitution pattern is incorrect (e.g., 2,3- or

3,4-substitution).

¹³C NMR (100 MHz, DMSO-d₆)
Chemical Shift (δ ppm) Carbon Type Assignment

140.0 - 145.0 Quaternary C
C-1 (C-NH₂) & C-4 (C-

Morpholine)

148.0 - 152.0 Quaternary C C-2 & C-5 (C-OMe)

100.0 - 105.0 Methine CH C-3 & C-6 (Aromatic CH)

66.5 Secondary CH₂
Morpholine C-O (O-CH₂-CH₂-

N)

56.0 - 57.0 Primary CH₃ Methoxy carbons (-OCH₃)

51.0 - 52.0 Secondary CH₂
Morpholine C-N (O-CH₂-CH₂-

N)

Mass Spectrometry (MS)
Method: GC-MS (EI, 70 eV) or LC-MS (ESI+).[1]

Molecular Ion (M⁺): m/z 238 (Strong intensity, stable aromatic system).

Base Peak: Often the molecular ion or the [M-15]⁺ peak due to loss of a methyl group from

the methoxy substituents.[2]

Fragmentation Pattern (EI):

m/z 238: [M]⁺ (Parent).

m/z 223: [M - CH₃]⁺ (Loss of methyl from methoxy).

m/z 180-181: [M - C₃H₅O]⁺ (Fragmentation of the morpholine ring).

m/z 152: Loss of morpholine fragment entirely (leaving the aminodimethoxybenzene core).[2]
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Infrared Spectroscopy (FT-IR)
Sampling: KBr Pellet or ATR (Attenuated Total Reflectance).

Wavenumber (cm⁻¹) Vibration Mode Functional Group

3350 & 3420 N-H Stretching Primary Amine (-NH₂), doublet.

2850 - 2950 C-H Stretching
Aliphatic C-H

(Morpholine/Methoxy).[1][2]

1610 - 1630 N-H Bending Scissoring vibration of NH₂.

1500 - 1520 C=C Stretching
Aromatic ring skeletal

vibrations.

1200 - 1250 C-O-C Stretching Aryl alkyl ether (Methoxy).[1][2]

1110 C-O-C Stretching
Aliphatic ether (Morpholine

ring).[1][2]

Part 3: Experimental Protocol & Workflow
Workflow Diagram: Structural Confirmation Logic
The following diagram illustrates the logical flow for confirming the structure of 2,5-Dimethoxy-
4-morpholinoaniline using the data above.
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Unknown Sample
(Suspected 2,5-Dimethoxy-4-morpholinoaniline)

Step 1: Mass Spectrometry (GC-MS/ESI)

Is Parent Ion m/z = 238?

Step 2: FT-IR Analysis

Yes

REJECT IDENTITY
Check Isomers or Impurities

No

Amine (3300-3400) &
Ether (1100-1250) Present?

Step 3: 1H NMR (DMSO-d6)

Yes

No2 x Singlets in Aromatic Region?
(Para-substitution confirmation)

Morpholine Pattern?
(2 x Triplets, ~2.9 & 3.7 ppm)

Yes

No

CONFIRMED IDENTITY
2,5-Dimethoxy-4-morpholinoaniline

Yes No

Click to download full resolution via product page

Caption: Logical decision tree for the stepwise spectroscopic validation of the target analyte.
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Sample Preparation Protocol
To ensure data integrity matching the predicted values above, follow this preparation standard:

NMR Prep: Dissolve 5-10 mg of the solid amine in 0.6 mL of DMSO-d₆.[1]

Why DMSO? Chloroform (CDCl₃) may cause broadening of the amine (-NH₂) protons due

to exchange or hydrogen bonding. DMSO sharpens these signals.

MS Prep: Dilute to 10 ppm in Methanol (LC-MS) or Ethyl Acetate (GC-MS). Avoid protic

solvents for GC if derivatization is not performed.[2]

Storage: The compound is an electron-rich aniline and is prone to oxidation (turning dark

brown/black).[2] Store under Argon at -20°C. Perform analysis immediately upon synthesis

or thawing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2,5-
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characterization-of-2-5-dimethoxy-4-morpholinoaniline-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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